Cas no 153815-60-2 ((S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-3-(1H-indol-3-yl)propan-2-yl)carbamate)

• Product Name: (S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-3-(1H-indol-3-yl)propan-2-yl)carbamate
• CAS No: 153815-60-2
• MF: C₂₆H₂₄N₂O₃
• MW: 412.480366706848
• MDL: MFCD00235954
• CID: 106348
• PubChem ID: 40428325
• Update Time: 2025-09-18

(S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-3-(1H-indol-3-yl)propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-3-(1H-indol-3-yl)propan-2-yl)carbamate
• 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamate
• Carbamic acid,[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-, 9H-fluoren-9-ylmethyl ester(9CI)
• Fmoc-L-Tryptophanol
• Fmoc-L-Tryptophanol(2S)-2-(Fmoc-amino)-3-(3-indolyl)propan-1-ol
• Fmoc-Tryptophanol
• AmbotzFAL3140
• Fmoc-Trp-ol
• Fmoc-L-Trp-ol
• N-FMOC-L-TRYPTOPHANOL
• N-ALPHA-FMOC-L-TRYPTOPHANOL
• REF DUPL: Fmoc-Tryptophanol
• FMOC-(S)-2-AMINO-3-(3-INDOLYL)-1-PROPANOL
• N-(9-FLUORENYLMETHOXYCARBONYL)-L-TRYPTOPHANOL
• DTXSID00654300
• AT13521
• C26H24N2O3
• (9H-Fluoren-9-yl)methyl [(2S)-1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamate
• MFCD00235954
• A883786
• AKOS016843166
• 153815-60-2
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-tryptophanol
• (9H-fluoren-9-yl)methyl N-[(2S)-1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamate
• Fmoc-L-tryptophanol≥ 99% (HPLC)

• MDL： MFCD00235954
• Inchi： 1S/C26H24N2O3/c29-15-18(13-17-14-27-25-12-6-5-7-19(17)25)28-26(30)31-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,14,18,24,27,29H,13,15-16H2,(H,28,30)/t18-/m0/s1
• InChI Key： TYDUDYNHTCJBHI-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CO)CC1=CNC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 412.17900
• Monoisotopic Mass: 412.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.35000
• LogP: 5.00090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes